Cas no 1823967-57-2 (4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole
• CAS No: 1823967-57-2
• MF: C₇H₇FN₂
• MW: 138.142284631729
• MDL: MFCD29034314
• CID: 5211289
• PubChem ID: 119056299
• Update Time: 2026-03-06

4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole
• 1H-Pyrazole, 4-ethynyl-5-fluoro-1,3-dimethyl-

• MDL： MFCD29034314
• Inchi： 1S/C7H7FN2/c1-4-6-5(2)9-10(3)7(6)8/h1H,2-3H3
• InChI Key： YNMNBYWINLLUND-UHFFFAOYSA-N
• SMILES： N1(C)C(F)=C(C#C)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides

Additional information on 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole

Research Briefing on 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole (CAS: 1823967-57-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole (CAS: 1823967-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole as a versatile building block in medicinal chemistry. Its ethynyl group enables click chemistry applications, facilitating the development of targeted drug conjugates and probes for biological imaging. The fluorine atom and pyrazole core further enhance its binding affinity to biological targets, making it a promising candidate for kinase inhibitors and other enzyme modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting specific cancer-related kinases, with IC50 values in the nanomolar range. The research team utilized structure-activity relationship (SAR) studies to optimize the molecule's potency and selectivity, paving the way for its potential use in oncology therapeutics.

In addition to its therapeutic potential, 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole has shown promise in chemical biology applications. Researchers have employed this compound as a molecular tag for proteomic studies, leveraging its ethynyl group for bioorthogonal labeling. This approach has enabled the identification and tracking of low-abundance proteins in complex biological systems.

The synthesis of 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole typically involves a multi-step process starting from commercially available pyrazole precursors. Recent advances in synthetic methodology have improved the yield and purity of the final product, with some protocols achieving >90% purity as confirmed by HPLC and NMR analysis. These improvements have facilitated broader adoption of the compound in research settings.

Safety and toxicity studies of 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole are currently underway, with preliminary data suggesting favorable pharmacokinetic properties. The compound demonstrates good metabolic stability in vitro and shows minimal off-target effects in cellular assays. However, comprehensive in vivo studies are needed to fully evaluate its therapeutic potential and safety profile.

Looking forward, researchers anticipate that 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole will play an increasingly important role in drug discovery pipelines, particularly in the development of targeted therapies for cancer and inflammatory diseases. Its unique combination of chemical reactivity and biological activity makes it a valuable tool for both basic research and translational applications.